4-[6-(1H-Indol-5-yl)-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyrazolo[3,4-d]pyrimidin-4-yl]morpholine
4-[6-(1H-Indol-5-yl)-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyrazolo[3,4-d]pyrimidin-4-yl]morpholine
WAY-600 is a potent, ATP-competitive and selective inhibitor of mTOR with IC50 of 9 nM.
Brand Name:
Vulcanchem
CAS No.:
1062159-35-6
VCID:
VC0548984
InChI:
InChI=1S/C28H30N8O/c1-2-20(17-29-8-1)19-34-10-6-23(7-11-34)36-28-24(18-31-36)27(35-12-14-37-15-13-35)32-26(33-28)22-3-4-25-21(16-22)5-9-30-25/h1-5,8-9,16-18,23,30H,6-7,10-15,19H2
SMILES:
C1CN(CCC1N2C3=C(C=N2)C(=NC(=N3)C4=CC5=C(C=C4)NC=C5)N6CCOCC6)CC7=CN=CC=C7
Molecular Formula:
C28H30N8O
Molecular Weight:
494.6 g/mol
4-[6-(1H-Indol-5-yl)-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyrazolo[3,4-d]pyrimidin-4-yl]morpholine
CAS No.: 1062159-35-6
Inhibitors
VCID: VC0548984
Molecular Formula: C28H30N8O
Molecular Weight: 494.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![4-[6-(1H-Indol-5-yl)-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyrazolo[3,4-d]pyrimidin-4-yl]morpholine - 1062159-35-6](/images/no_structure.jpg)
| CAS No. | 1062159-35-6 |
|---|---|
| Product Name | 4-[6-(1H-Indol-5-yl)-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyrazolo[3,4-d]pyrimidin-4-yl]morpholine |
| Molecular Formula | C28H30N8O |
| Molecular Weight | 494.6 g/mol |
| IUPAC Name | 4-[6-(1H-indol-5-yl)-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyrazolo[3,4-d]pyrimidin-4-yl]morpholine |
| Standard InChI | InChI=1S/C28H30N8O/c1-2-20(17-29-8-1)19-34-10-6-23(7-11-34)36-28-24(18-31-36)27(35-12-14-37-15-13-35)32-26(33-28)22-3-4-25-21(16-22)5-9-30-25/h1-5,8-9,16-18,23,30H,6-7,10-15,19H2 |
| Standard InChIKey | FPEIJQLXFHKLJV-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1N2C3=C(C=N2)C(=NC(=N3)C4=CC5=C(C=C4)NC=C5)N6CCOCC6)CC7=CN=CC=C7 |
| Canonical SMILES | C1CN(CCC1N2C3=C(C=N2)C(=NC(=N3)C4=CC5=C(C=C4)NC=C5)N6CCOCC6)CC7=CN=CC=C7 |
| Appearance | White solid powder |
| Description | WAY-600 is a potent, ATP-competitive and selective inhibitor of mTOR with IC50 of 9 nM. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | WAY600; WAY 600; WAY600. |
| Reference | 1: Yu K, Toral-Barza L, Shi C, Zhang WG, Lucas J, Shor B, Kim J, Verheijen J, Curran K, Malwitz DJ, Cole DC, Ellingboe J, Ayral-Kaloustian S, Mansour TS, Gibbons JJ, Abraham RT, Nowak P, Zask A. Biochemical, cellular, and in vivo activity of novel ATP-competitive and selective inhibitors of the mammalian target of rapamycin. Cancer Res. 2009 Aug 1;69(15):6232-40. doi: 10.1158/0008-5472.CAN-09-0299. Epub 2009 Jul 7. PubMed PMID: 19584280. |
| PubChem Compound | 25229526 |
| Last Modified | Nov 11 2021 |
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